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Compound of Interest

Compound Name: Barium dichromate

Cat. No.: B084721 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Barium Dichromate. Adherence to these

procedures is critical to ensure personal safety and minimize environmental impact. Barium
Dichromate is a hazardous chemical that requires careful handling and disposal.

Hazard Identification and Exposure Limits
Barium Dichromate is classified as an oxidizing solid, is harmful if swallowed or inhaled, and

is a suspected carcinogen.[1][2][3] It can cause irritation to the skin, eyes, and respiratory

system.[4][5]

Hazard Classification Description

Oxidizing Solid May intensify fire; oxidizer.[1][3][6]

Acute Toxicity (Oral) Harmful if swallowed.[1][7]

Acute Toxicity (Inhalation) Harmful if inhaled.[1][7]

Carcinogenicity
May cause cancer.[2][3] IARC Group 1:

Carcinogenic to humans.[2]

Skin Corrosion/Irritation Contact can irritate the skin.[4][5]

Eye Damage/Irritation
Contact can severely irritate and burn the eyes

with possible eye damage.[5]
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Occupational Exposure Limits:

Component Limit Authority

Barium Chromate (as Cr) TWA: 0.05 mg/m³ ACGIH

Barium Chromate (as Cr) TWA: 0.1 mg/m³ OSHA

Barium Chromate (as Cr) Ceiling: 0.001 mg/m³ NIOSH

Data sourced from a representative Barium Chromate MSDS, which should be consulted for

specific handling protocols.[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Barium Dichromate to minimize exposure and

ensure personal safety. A risk assessment should be conducted to determine if additional PPE

is required for specific procedures.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles or Face Shield

Chemical splash goggles are

required. A face shield should

be worn over goggles when

there is a significant splash

hazard.[1][8]

Hand Protection Chemical-Resistant Gloves

PVC or nitrile gloves are

recommended.[1][4]

Disposable gloves should be

removed and replaced

immediately after contact with

the chemical.[8]

Body Protection Laboratory Coat or Coveralls

A lab coat is the minimum

requirement.[8] For larger

quantities or tasks with a

higher risk of exposure,

impervious coveralls and boots

should be worn.[1][4]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

A respirator is required when

dusts are generated or if

working outside of a properly

functioning fume hood.[1][2][4]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:

Ensure a Safety Data Sheet (SDS) for Barium Dichromate is accessible.

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2]

Verify that an emergency shower and eyewash station are readily accessible and

operational.[1][4]
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Assemble all necessary materials and equipment before handling the chemical.

Don the required Personal Protective Equipment (PPE) as detailed in the table above.

2. Handling:

Avoid contact with skin and eyes.[6][7]

Do not breathe in dust or vapors.[3][6][7]

Avoid the formation of dust.[3][7][9]

Keep away from heat, sparks, open flames, and other ignition sources.[2][7]

Keep away from combustible materials.[2][7]

Do not eat, drink, or smoke in the work area.[3][6][7]

3. Post-Handling and Cleanup:

Wash hands and other exposed areas thoroughly with mild soap and water after handling

and before leaving the work area.[2][6][7]

Decontaminate all surfaces and equipment that may have come into contact with Barium
Dichromate.

Remove and wash contaminated clothing before reuse.[1][5] Contaminated work clothes

should not be taken home.[5]

Properly store or dispose of all waste materials.

Storage and Disposal Plans
Storage Plan:

Store in a cool, dry, and well-ventilated area.[6][7]

Keep the container tightly closed and store in the original container.[6][7]
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Store away from incompatible materials such as combustible materials and reducing agents.

[5][6][7][10]

Store in a locked cabinet or an area accessible only to authorized personnel.[2]

Disposal Plan:

Barium Dichromate and any contaminated materials must be disposed of as hazardous

waste.[5][7]

Do not dispose of down the drain or in general waste.[2][3]

Collect waste in a clearly labeled, sealed container.

Follow all local, regional, and national regulations for hazardous waste disposal.[2][7]

Contact your institution's environmental health and safety department for specific disposal

procedures.[5]

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.
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Emergency Procedure

Skin Contact

Immediately remove all contaminated clothing.

[2][7] Wash the affected area with plenty of soap

and water.[5][7] Seek medical attention if

irritation occurs.[1][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][5][7] Remove

contact lenses if present and easy to do.[7]

Seek immediate medical attention.[1][7]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1][7] If the person is

not breathing, give artificial respiration.[1][4]

Seek immediate medical attention.[1][7]

Ingestion

Rinse mouth with water.[7] Do NOT induce

vomiting. Seek immediate medical attention.[1]

[7]

Spill

Evacuate unnecessary personnel from the area.

[5][7] Wear appropriate PPE, including

respiratory protection.[7] Clean up spills in a

manner that does not disperse dust into the air.

[1] Collect the spilled material in a sealed

container for disposal as hazardous waste.[5]

Ventilate and wash the spill area after cleanup is

complete.[5]

Fire

Use dry chemical, carbon dioxide, water spray,

or alcohol-resistant foam to extinguish.[1][7] Do

not use a heavy water stream.[7] Wear self-

contained breathing apparatus and full

protective gear.[1][4]
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Visual Workflow and Emergency Response
Diagrams

Preparation Handling Post-Handling

Review SDS Work in Fume Hood Check Emergency Equipment Don PPE Avoid Contact & Inhalation Prevent Dust Formation Keep Away from Ignition Sources Wash Hands Thoroughly Decontaminate Surfaces Properly Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Barium Dichromate.

Personal Exposure Spill or Fire

Immediate Actions
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Caption: Emergency response procedures for Barium Dichromate incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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